8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene

• Molecular Formula: C17H18ClN3S
• Molecular Weight: 331.9 g/mol
• IUPAC Name: 8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene
• InChI: InChI=1S/C17H18ClN3S/c1-2-3-8-12-10-6-4-5-7-11(10)13-14-15(22-17(13)21-12)16(18)20-9-19-14/h9H,2-8H2,1H3
• InChI Key: DNXXGLNTWKKERQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(C3=C1CCCC3)C4=C(S2)C(=NC=N4)Cl

Description

8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene is a complex organic compound characterized by its unique tetracyclic structure. This compound is notable for its potential applications in various fields, including medicinal chemistry and materials science. Its structure includes a combination of nitrogen, sulfur, and chlorine atoms, which contribute to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene typically involves multiple steps, starting from simpler organic precursors. One common synthetic route includes the following steps:

Formation of the core tetracyclic structure: This step involves cyclization reactions using appropriate starting materials and catalysts.

Introduction of the butyl group: This can be achieved through alkylation reactions using butyl halides under basic conditions.

Incorporation of the sulfur and nitrogen atoms: This step involves the use of sulfur and nitrogen-containing reagents under controlled conditions to ensure the correct placement of these atoms within the tetracyclic framework.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using reducing agents like lithium aluminum hydride can convert certain functional groups within the compound to their corresponding reduced forms.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Chlorinating agents: Thionyl chloride, phosphorus pentachloride.

Alkylating agents: Butyl halides.

Major Products Formed

Oxidation products: Sulfoxides, sulfones.

Reduction products: Reduced forms of functional groups.

Substitution products: Compounds with different substituents replacing the chlorine atom.

Scientific Research Applications

8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene has a wide range of scientific research applications, including:

Medicinal Chemistry: This compound is being investigated for its potential as a therapeutic agent due to its unique structure and reactivity. It may exhibit activity against certain diseases or conditions.

Materials Science: The compound’s tetracyclic structure and functional groups make it a candidate for the development of novel materials with specific properties, such as conductivity or catalytic activity.

Biological Research: Researchers are exploring the compound’s interactions with biological molecules and its potential effects on cellular processes.

Industrial Applications: The compound’s reactivity and stability make it useful in various industrial processes, including the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene depends on its specific application. In medicinal chemistry, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The presence of nitrogen, sulfur, and chlorine atoms within the structure allows for diverse interactions with biological molecules, potentially affecting various pathways and processes.

Comparison with Similar Compounds

Similar Compounds

8-butyl-13-chloro-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaene: The parent compound.

This compound derivatives: Compounds with modifications to the functional groups or core structure.

Uniqueness

The uniqueness of this compound lies in its complex tetracyclic structure and the presence of multiple functional groups. This combination of features allows for a wide range of chemical reactions and interactions, making it a versatile compound for various applications.